7-allyl-8-(isopropylthio)-3-methyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 3-methyl-8-propan-2-ylsulfanyl-7-prop-2-enylpurine-2,6-dione
• InChI: InChI=1S/C12H16N4O2S/c1-5-6-16-8-9(13-12(16)19-7(2)3)15(4)11(18)14-10(8)17/h5,7H,1,6H2,2-4H3,(H,14,17,18)
• InChI Key: DLXOPOCDQYCIIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC2=C(N1CC=C)C(=O)NC(=O)N2C
• Molecular Formula: C12H16N4O2S
• Molecular Weight: 280.35 g/mol

Description

7-allyl-8-(isopropylthio)-3-methyl-3,7-dihydro-1H-purine-2,6-dione is a purine derivative that has been synthesized and studied for its various biological and pharmacological properties. It has been found to have potential as a therapeutic agent in the treatment of certain diseases and conditions.

Safety and Hazards

As with any chemical, safety precautions should be taken when handling this compound. Sigma-Aldrich, a supplier of this compound, does not provide specific safety data for this product. Therefore, it’s important to handle it with care, using appropriate personal protective equipment and following standard laboratory safety procedures.

Mechanism of Action

Target of Action

Similar compounds such as loxoribine, a guanine derivative, have been found to target toll-like receptors (tlrs), specifically tlr7 . TLRs are a class of pattern recognition receptors that play a crucial role in innate immunity and adaptive immunity .

Mode of Action

Based on the action of similar compounds, it can be inferred that it may interact with its target receptors (like tlr7) and induce an immune response . This immune response could potentially be used in anti-tumor therapy .

Biochemical Pathways

The activation of tlrs generally leads to the induction of inflammatory responses and the development of antigen-specific immunity .

Result of Action

Similar compounds have been found to enhance the activity of natural killer (nk) cells and induce the production of cytokines such as interferons (ifns), which could potentially be beneficial in cancer therapy .